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Compound of Interest

Compound Name: Iomeprol

CAS No.: 1185146-41-1

Cat. No.: B564407

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on utilizing Iomeprol for enhancing spatial resolution in high-

resolution computed tomography (HRCT).

Introduction to Iomeprol in High-Resolution CT
Iomeprol is a non-ionic, low-osmolar contrast agent widely used in radiographic imaging

procedures, including computed tomography (CT) scans.[1][2] Its primary function is to

enhance the visibility of internal body structures by increasing the attenuation of X-rays, owing

to its iodine content.[2] In high-resolution CT, optimizing the concentration and administration of

Iomeprol is crucial for achieving superior image quality and spatial resolution, which is

essential for detailed morphological assessment of tissues and organs.[1][3]

Quantitative Data Summary
The following tables summarize the quantitative data from various studies on the impact of

different Iomeprol concentrations on contrast enhancement in different tissues, measured in

Hounsfield Units (HU).
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Table 1: Peak Enhancement in Brain Tissue with Different Contrast Agent Concentrations

Tissue Type
Iomeprol (400
mg/mL)

Iohexol (350
mg/mL)

Iohexol (300
mg/mL)

Gray Matter 12.31 ± 0.41 HU 10.60 ± 0.19 HU 9.79 ± 0.33 HU

White Matter 5.05 ± 0.20 HU 4.53 ± 0.09 HU 4.16 ± 0.13 HU

Table 2: Arterial and Portal Venous Phase Enhancement in Pancreatic Imaging with Iomeprol

Phase Iomeprol (400 mg/mL) Iomeprol (300 mg/mL)

Arterial Phase

Significantly greater

enhancement in aorta,

superior mesenteric artery,

coeliac trunk, pancreas,

pancreatic carcinomas,

kidneys, spleen, and wall of

the small intestine.

Lower enhancement compared

to 400 mg/mL.

Portal Venous Phase

Significantly greater

enhancement in the pancreas,

pancreatic carcinomas, wall of

the small intestine, and portal

vein.

Lower enhancement compared

to 400 mg/mL.

Table 3: Contrast Enhancement in Coronary Arteries with Different Contrast Agents

Contrast Agent Mean Arterial Contrast Opacification

Iomeprol-400 391.5 - 441.4 HU

Iodixanol-320 332.3 - 365.5 HU
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General Protocol for Contrast-Enhanced High-
Resolution CT of the Pancreas
This protocol is adapted from studies evaluating the influence of Iomeprol concentration on

pancreatic imaging.

Patient/Subject Preparation: Patients are typically required to fast for at least 4 hours prior to

the scan to minimize gastrointestinal motility artifacts.

Contrast Agent Administration:

Group A (Lower Concentration): 130 mL of Iomeprol (300 mg/mL) is injected at a rate of 5

mL/s.

Group B (Higher Concentration): 98 mL of Iomeprol (400 mg/mL) is injected at a rate of 5

mL/s.

Scanning Phases:

Arterial Phase: Scanning is initiated using a bolus tracking technique, with the region of

interest (ROI) placed in the aorta. The scan commences once a predefined trigger

threshold (e.g., +100 HU) is reached.

Portal Venous Phase: This phase is typically scanned 35 seconds after the completion of

the arterial phase scan.

Image Acquisition Parameters:

Scanner: Multislice CT (MSCT) scanner.

Collimation: Small slice collimation to achieve near-isotropic voxels.

Reconstruction: High-resolution reconstruction algorithms are applied to the raw data.

Image Analysis:

Regions of interest (ROIs) are drawn on the aorta, superior mesenteric artery, coeliac

trunk, pancreas, liver, spleen, kidneys, and any visible pancreatic masses.
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The mean attenuation values (in HU) are measured for each ROI in both the arterial and

portal venous phases.

Protocol for Micro-CT Imaging of Articular Cartilage with
Iomeprol
This protocol is designed for ex vivo imaging of small animal joints.

Sample Preparation: Mouse femora are dissected and immersed in different concentrations

of Iomeprol (e.g., 20%-50%).

Immersion Time: Samples are immersed for varying durations (e.g., starting from 5 minutes)

to allow for equilibration of the contrast agent within the cartilage.

Micro-CT Scanning:

The femoral condyles are scanned ex vivo using a high-resolution micro-CT scanner.

Image Analysis:

The articular cartilage is manually contoured in the reconstructed images.

The mean attenuation of the cartilage is calculated at each time point and for each

Iomeprol concentration to determine the optimal imaging parameters.
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Click to download full resolution via product page

Caption: Experimental workflow for a contrast-enhanced high-resolution CT study using

Iomeprol.
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Caption: Logical relationship between Iomeprol parameters and image quality in high-

resolution CT.
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Troubleshooting Guide
Q1: Why is the contrast enhancement in my target tissue lower than expected?

A1: Several factors could contribute to suboptimal contrast enhancement:

Incorrect Iomeprol Concentration: For many applications, a higher concentration of

Iomeprol (e.g., 400 mg/mL) provides significantly better enhancement than lower

concentrations (e.g., 300 or 350 mg/mL).

Inadequate Injection Rate: The rate of injection directly influences the iodine delivery rate

(IDR). A slower injection rate may not deliver a sufficiently concentrated bolus of the contrast

agent to the target tissue during the scanning window.

Incorrect Scanning Phase: The timing of the scan is critical. For arterial-phase imaging, the

window is narrow. Ensure your bolus tracking is set up correctly to trigger the scan at the

peak arterial enhancement.

Patient-Specific Factors: Factors such as body weight, cardiac output, and renal function can

affect the pharmacokinetics of the contrast agent and the resulting tissue enhancement. For

instance, in patients weighing 60 kg or more, a 350 mgI preparation of iomeprol may be

preferable to a 300 mgI preparation.

Q2: I am observing significant artifacts in my images. What could be the cause?

A2: Artifacts in contrast-enhanced CT can arise from several sources:

Motion Artifacts: Subject motion during the scan can cause blurring and streaks. Ensure the

subject is properly immobilized and, for human studies, that breathing instructions are clear

and followed.

Beam Hardening Artifacts: These can occur when the X-ray beam passes through dense

materials, such as bone or a concentrated bolus of contrast agent. Using a higher kilovoltage

(kV) or specific reconstruction algorithms can help mitigate these artifacts.

Metal Artifacts: If metallic implants are present in the field of view, they can cause severe

streaking artifacts. Metal artifact reduction (MAR) algorithms are available on most modern
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CT scanners.

Q3: How do I choose the optimal Iomeprol concentration for my experiment?

A3: The optimal concentration depends on the specific research question and the tissue being

imaged:

For maximizing vessel opacification and tissue perfusion analysis, higher concentrations like

400 mg/mL are generally superior.

For preclinical micro-CT of tissues like articular cartilage, intermediate concentrations (e.g.,

30% Iomeprol 350) may provide the best differentiation between the tissue of interest, bone,

and background.

Consider the total iodine load. In some cases, a lower concentration with a higher volume

can achieve a similar total iodine dose as a higher concentration with a lower volume.

However, the peak enhancement is often more dependent on the iodine delivery rate, which

is favored by higher concentrations.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism by which Iomeprol improves spatial resolution in CT?

A1: Iomeprol is an iodinated contrast agent. Iodine has a high atomic number, which makes it

effective at absorbing X-rays. When injected, Iomeprol increases the radiodensity of the blood

and perfuses into tissues, thereby enhancing the contrast between different soft tissues and

between blood vessels and the surrounding parenchyma. This increased contrast-to-noise ratio

allows for better delineation of fine anatomical structures, which translates to an improvement

in effective spatial resolution.

Q2: Is a higher concentration of Iomeprol always better?

A2: While higher concentrations of Iomeprol (e.g., 400 mg/mL) have been shown to provide

superior contrast enhancement in many applications, the choice of concentration should be

balanced with considerations of patient safety (e.g., renal function) and the specific diagnostic

task. In some cases, a slightly lower concentration may be adequate and may reduce the risk
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of adverse effects. However, for applications requiring high temporal and spatial resolution,

such as coronary CT angiography, higher iodine concentrations are often preferred.

Q3: Can Iomeprol be used for functional CT imaging?

A3: Yes, Iomeprol is used in dynamic contrast-enhanced CT (DCE-CT) and CT perfusion

(CTP) studies to assess tissue vascularity and perfusion. The time-attenuation curves

generated from the passage of the Iomeprol bolus through the tissue can be used to calculate

physiological parameters such as blood flow, blood volume, and permeability. Higher

concentration agents can improve the signal-to-noise ratio of these measurements, making the

calculation of these parameters more robust.

Q4: Are there alternatives to Iomeprol for high-resolution CT?

A4: Yes, other non-ionic, low-osmolar iodinated contrast agents are available, such as Iohexol,

Iopromide, and Iodixanol. Comparative studies have shown that while there can be differences

in the degree of enhancement, the diagnostic efficacy is often similar. The choice of contrast

agent may depend on institutional availability, cost, and specific study protocols.

Q5: What are the safety considerations when using Iomeprol?

A5: Iomeprol is generally well-tolerated. However, like all iodinated contrast media, there is a

risk of adverse reactions, which are typically mild and transient, such as sensations of heat or

pain at the injection site. More severe reactions, including allergic-like reactions and contrast-

induced nephropathy (CIN), are rare but can occur. It is essential to screen subjects for risk

factors, such as pre-existing renal impairment and allergies to contrast media, before

administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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